Cas no 101017-54-3 (4H-1-Benzothiopyran-4-one,2,3-dihydro-3-[(4-methoxyphenyl)methylene]-, (3Z)-)

• Product Name: 4H-1-Benzothiopyran-4-one,2,3-dihydro-3-[(4-methoxyphenyl)methylene]-, (3Z)-
• CAS No: 101017-54-3
• MF: C₁₇H₁₄O₂S
• MW: 282.356863498688
• CID: 142543
• PubChem ID: 6364803
• Update Time: 2025-04-19

4H-1-Benzothiopyran-4-one,2,3-dihydro-3-[(4-methoxyphenyl)methylene]-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,2,3-dihydro-3-[(4-methoxyphenyl)methylene]-, (3Z)-
• (3Z)-3-[(4-methoxyphenyl)methylidene]thiochromen-4-one
• (Z)-3-(4-methoxybenzylidene)thiochroman-4-one
• 3-(4-methoxybenzylidene)-3,4-dihydro-2H-1-benzothiin-4-one
• SCHEMBL13299422
• (Z)-2,3-Dihydro-3-((4-methoxyphenyl)methylene)-4H-1-benzothiopyran-4-one
• CCG-248082
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-3-((4-methoxyphenyl)methylene)-, (Z)-
• (3Z)-3-[(4-methoxyphenyl)methylene]thiochroman-4-one
• HMS1667O21
• 4H-1-benzothiopyran-4-one, 2,3-dihydro-3-[(4-methoxyphenyl)methylene]-, (3Z)-
• 101017-54-3

• Inchi： 1S/C17H14O2S/c1-19-14-8-6-12(7-9-14)10-13-11-20-16-5-3-2-4-15(16)17(13)18/h2-10H,11H2,1H3/b13-10+
• InChI Key： KIIGHAISXVPUES-JLHYYAGUSA-N
• SMILES： S1C2C=CC=CC=2C(/C(=C/C2C=CC(=CC=2)OC)/C1)=O

Computed Properties

• Exact Mass: 282.07152
• Monoisotopic Mass: 282.07145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.26
• Boiling Point: 477.7°C at 760 mmHg
• Flash Point: 244.1°C
• Refractive Index: 1.673
• PSA: 26.3
• LogP: 4.06720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes